Valsartan D9

Specification

• Description: Valsartan-d9 is intended for use as an internal standard for the quantification of valsartan by GC- or LC-MS. Valsartan is a nonpeptide antagonist of the angiotensin II type 1 (AT1) receptor (IC50 = 2.7 nM). It is 20,000-fold selective for AT1 over AT2 and, unlike some other AT receptor antagonists, does not alter peroxisome proliferator-activated receptor γ (PPARγ) activity in vitro. In vivo, valsartan (30 mg/kg) increases cardiac output and reduces left ventricular fibrosis in a model of heart failure with reduced ejection fraction in mice with streptozotocin-induced diabetes. Formulations containing valsartan have been used in the treatment of hypertension and heart failure.; Valsartan D9 is deuterium labeled Valsartan, which is a nonpeptide angiotensin II AT1 receptor antagonist.
• CAS No.: 1089736-73-1
• Molecular Formula: C24H29N5O3
• Molecular Weight: 444.6 g/mol
• IUPAC Name: (2S)-3-methyl-2-[2,2,3,3,4,4,5,5,5-nonadeuteriopentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]butanoic acid
• Standard InChI: InChI=1S/C24H29N5O3/c1-4-5-10-21(30)29(22(16(2)3)24(31)32)15-17-11-13-18(14-12-17)19-8-6-7-9-20(19)23-25-27-28-26-23/h6-9,11-14,16,22H,4-5,10,15H2,1-3H3,(H,31,32)(H,25,26,27,28)/t22-/m0/s1/i1D3,4D2,5D2,10D2
• Standard InChI Key: ACWBQPMHZXGDFX-KDDXQTGLSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)[C@@H](C(C)C)C(=O)O
• SMILES: CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)C(C(C)C)C(=O)O
• Canonical SMILES: CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)C(C(C)C)C(=O)O